Cas no 16275-31-3 (1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-)
16275-31-3 structure
Product Name:1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-
CAS No:16275-31-3
MF:C23H30O3
MW:354.482507228851
CID:235155
PubChem ID:266146
Update Time:2025-04-19
1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy-
- 3-(7-cyclohexylheptyl)-4-hydroxynaphthalene-1,2-dione
- AC1L6FI9
- AG-K-31543
- AR-1E7230
- CHEMBL103629
- CTK4D1333
- NSC103335
- 16275-31-3
- DTXSID40295610
- NSC-103335
-
- Inchi: 1S/C23H30O3/c24-21-18-14-9-10-15-19(18)22(25)23(26)20(21)16-8-3-1-2-5-11-17-12-6-4-7-13-17/h9-10,14-15,17,24H,1-8,11-13,16H2
- InChI Key: ZBTRLKRXGYNHGP-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=CC=2C(C(C=1CCCCCCCC1CCCCC1)=O)=O
Computed Properties
- Exact Mass: 354.2196
- Monoisotopic Mass: 354.219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.114
- Boiling Point: 508.3°Cat760mmHg
- Flash Point: 275.3°C
- Refractive Index: 1.558
- PSA: 54.37
- LogP: 6.18870
1,4-Naphthalenedione,2-(7-cyclohexylheptyl)-3-hydroxy- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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